Cas no 1181761-91-0 (3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride)

• Product Name: 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride
• CAS No: 1181761-91-0
• MF: C₁₃H₉ClF₃NO₃S
• MW: 351.728671789169
• MDL: MFCD30725991
• CID: 4780510
• Update Time: 2026-02-27

3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride
• 3-Methyl-4-(5-trifluoromethyl-pyridin-2-yloxy)-benzenesulfonyl chloride
• 3-methyl-4-[5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonyl chloride

• MDL： MFCD30725991
• Inchi： 1S/C13H9ClF3NO3S/c1-8-6-10(22(14,19)20)3-4-11(8)21-12-5-2-9(7-18-12)13(15,16)17/h2-7H,1H3
• InChI Key： RTNRMJWERSFTMW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C)C=1)OC1C=CC(C(F)(F)F)=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 480
• XLogP3: 4
• Topological Polar Surface Area: 64.599

Additional information on 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride

Comprehensive Overview of 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride (CAS No. 1181761-91-0)

3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride (CAS No. 1181761-91-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound is characterized by its unique trifluoromethylpyridine moiety, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in intermediate synthesis and drug discovery, making it a topic of interest in modern organic chemistry.

The molecular structure of 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride features a benzenesulfonyl chloride core linked to a 5-trifluoromethylpyridin-2-yloxy group. This combination imparts exceptional properties, such as high electrophilicity and stability under various reaction conditions. These attributes are critical for its use in cross-coupling reactions and nucleophilic substitutions, which are pivotal in developing novel therapeutic agents and agrochemicals.

In recent years, the demand for fluorinated compounds like 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride has surged, driven by their enhanced bioavailability and metabolic stability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where researchers seek efficient methods to incorporate fluorinated groups into target molecules. The compound’s CAS No. 1181761-91-0 is often queried in databases, reflecting its relevance in cutting-edge research.

Another key area of interest is the compound’s potential in catalysis and material science. Its ability to act as a sulfonating agent makes it valuable for modifying polymers and creating advanced materials with tailored properties. This versatility has led to its inclusion in studies exploring high-performance coatings and electronic materials, further broadening its industrial applications.

From a synthetic perspective, 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride is often employed in multi-step organic synthesis. Its reactivity with amines and alcohols enables the formation of sulfonamides and sulfonate esters, respectively. These derivatives are crucial in designing bioactive molecules and functional materials, addressing challenges in medicinal chemistry and drug delivery systems.

The compound’s trifluoromethyl group is particularly noteworthy, as it mimics the steric and electronic effects of a methyl group while offering superior metabolic resistance. This property is highly sought after in pharmaceutical development, where fluorine substitution is a common strategy to improve drug efficacy and reduce side effects. Consequently, CAS No. 1181761-91-0 is frequently cited in patents and research papers focusing on innovative therapeutics.

In summary, 3-Methyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride (CAS No. 1181761-91-0) is a versatile and highly functionalized compound with broad applications in organic synthesis, pharmaceuticals, and material science. Its unique structural features and reactivity profile make it indispensable for researchers aiming to develop next-generation chemicals and materials. As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing synthetic methodologies and industrial applications.